Cas no 2172079-39-7 (4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid)

• Product Name: 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid
• CAS No: 2172079-39-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6361000
• PubChem ID: 165555642
• Update Time: 2025-06-12

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid
• EN300-1554601
• 4-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)-3-methylbutanoic acid
• 2172079-39-7

• Inchi： 1S/C26H30N2O6/c1-16(10-24(29)30)12-27-25(31)17-11-18(33-14-17)13-28-26(32)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DRKFRKUZZWSGOA-UHFFFAOYSA-N
• SMILES： O1CC(C(NCC(C)CC(=O)O)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid

Research Brief on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid (CAS: 2172079-39-7)

In recent years, the compound 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid (CAS: 2172079-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolan (tetrahydrofuran) ring in its structure makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the molecule. The compound's ability to act as a linker or spacer in peptide-based therapeutics has been particularly noteworthy, with potential applications in the development of novel anticancer and antimicrobial agents.

One of the key findings from the latest research is the compound's role in improving the pharmacokinetic properties of peptide drugs. By incorporating 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid into peptide sequences, scientists have observed enhanced stability against enzymatic degradation and improved cellular uptake. This has opened new avenues for the design of peptide-based therapeutics with prolonged half-lives and reduced side effects.

Furthermore, the compound's potential in targeted drug delivery systems has been explored. Its structural attributes allow for conjugation with various targeting moieties, such as antibodies or small molecules, enabling precise delivery of therapeutic agents to specific tissues or cells. This approach holds promise for minimizing off-target effects and improving treatment efficacy in diseases such as cancer and autoimmune disorders.

In conclusion, 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-3-methylbutanoic acid (CAS: 2172079-39-7) represents a valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery, highlighting its versatility and potential impact on the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings.